Cas no 4893-92-9 (4-methyl-3-nitro-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 4-methyl-3-nitro-1H-pyrrolo[2,3-b]pyridine
• CAS No: 4893-92-9
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 2619861
• PubChem ID: 53412729
• Update Time: 2025-04-21

4-methyl-3-nitro-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3-nitro-1H-pyrrolo[2,3-b]pyridine
• 3-Nitro-4-Methyl-7-azaindole
• 4893-92-9
• DTXSID70696611
• SB14365

• Inchi： 1S/C8H7N3O2/c1-5-2-3-9-8-7(5)6(4-10-8)11(12)13/h2-4H,1H3,(H,9,10)
• InChI Key： MOEXQWRDNQTBHO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CNC2C1=C(C)C=CN=2)=O

Computed Properties

• Exact Mass: 177.053826475Da
• Monoisotopic Mass: 177.053826475Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 74.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines